Cas no 88251-66-5 (1H-Imidazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-)

• Product Name: 1H-Imidazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• CAS No: 88251-66-5
• MF: C₁₀H₆F₃N₃O₂S
• MW: 289.23375082016
• CID: 639847
• PubChem ID: 4738312
• Update Time: 2025-04-19

1H-Imidazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-1H-imidazole
• DTXSID50406194
• AKOS002665549
• 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)-1H-imidazole
• 88251-66-5

• Inchi： 1S/C10H6F3N3O2S/c11-10(12,13)6-1-2-8(7(5-6)16(17)18)19-9-14-3-4-15-9/h1-5H,(H,14,15)
• InChI Key： WKIDYVXSFBCKED-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.01328210g/mol
• Monoisotopic Mass: 289.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.8Ų